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Compound of Interest

Compound Name: Schisantherin C

Cat. No.: B15567248 Get Quote

Essential Safety and Handling Guide for
Schisantherin C
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Schisantherin C, a bioactive lignan isolated from Schisandra sphenantera. Due to conflicting

safety data, a cautious approach is strongly recommended. While some sources classify

Schisantherin C as non-hazardous, related compounds and extracts from its plant source

exhibit properties of toxicity. Therefore, it is prudent to handle this compound as potentially

hazardous.

Chemical and Physical Properties
A summary of the known quantitative data for Schisantherin C is presented below. This

information is essential for preparing solutions and understanding its physical characteristics in

a laboratory setting.
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Property Value Reference

Molecular Formula C₂₈H₃₄O₉ [1]

Molecular Weight 514.57 g/mol [1]

Appearance Solid powder [2]

Solubility

Soluble in DMSO. Also soluble

in Chloroform,

Dichloromethane, Ethyl

Acetate, and Acetone.

[1][3]

Storage

Store powder at -20°C for

long-term stability (up to 3

years). Solutions in DMSO can

be stored at -20°C for up to

two weeks. For short-term

storage (days to weeks), 0-4°C

is suitable.

Hazard Assessment and Personal Protective
Equipment (PPE)
Given the lack of definitive toxicity data for Schisantherin C, it is imperative to treat it as a

compound with unknown toxicity. A related compound, Schisandrin C, is classified under the

Globally Harmonized System (GHS) as "Harmful if swallowed" and "Very toxic to aquatic life

with long lasting effects". Furthermore, extracts from Schisandra chinensis have demonstrated

acute toxicity to aquatic organisms. Therefore, the following PPE and handling precautions are

mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specification

Hand Protection
Nitrile or other impervious

gloves

Ensure gloves are compatible

with the solvents being used.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Goggles are required when

there is a splash hazard.

Body Protection Laboratory coat Should be fully buttoned.

Respiratory Protection
Use in a certified chemical

fume hood

To avoid inhalation of the

powder.

Operational Plan for Handling Schisantherin C
A systematic approach to handling Schisantherin C is critical to minimize exposure and

ensure safety. The following step-by-step guidance should be followed.

1. Preparation and Weighing:

All handling of powdered Schisantherin C should be conducted within a certified chemical

fume hood to prevent inhalation of airborne particles.

Before use, allow the vial to equilibrate to room temperature for at least one hour.

Use appropriate tools (e.g., spatulas) for transferring the powder.

Clean all surfaces and equipment with a suitable solvent (e.g., 70% ethanol) after handling.

2. Solution Preparation:

Schisantherin C is soluble in DMSO and other organic solvents.

When preparing stock solutions, add the solvent to the vial containing the powder slowly to

avoid splashing.

If making aliquots for storage, use tightly sealed vials and store at -20°C.
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3. Experimental Use:

When using Schisantherin C in in vitro studies, standard sterile cell culture techniques

should be employed in a biological safety cabinet.

All equipment and consumables that come into contact with Schisantherin C should be

considered contaminated and decontaminated or disposed of appropriately.

Disposal Plan
Proper disposal of Schisantherin C and associated waste is crucial to prevent environmental

contamination, particularly given the potential for aquatic toxicity.

Solid Waste: Unused Schisantherin C powder and any materials grossly contaminated with

the powder (e.g., weighing paper, contaminated gloves) should be collected in a sealed,

labeled hazardous waste container.

Liquid Waste: Solutions containing Schisantherin C, including unused stock solutions and

experimental media, should be collected in a designated hazardous waste container for

organic or chemical waste. Do not pour down the drain.

Sharps: Needles, syringes, or other sharps contaminated with Schisantherin C should be

disposed of in a designated sharps container for hazardous chemical waste.

All waste must be disposed of in accordance with local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on chemical waste disposal.

Workflow for Safe Handling of Schisantherin C
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Caption: Workflow for the safe handling of Schisantherin C from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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